Cas no 6560-83-4 (2-Iodoquinoline)

• Product Name: 2-Iodoquinoline
• CAS No: 6560-83-4
• MF: C₉H₆IN
• MW: 255.055114269257
• MDL: MFCD00128938
• CID: 509801
• PubChem ID: 81044
• Update Time: 2025-06-15

2-Iodoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Iodoquinoline
• 2-Iodo-quinoline
• Quinoline, 2-iodo-
• 2-Jod-chinolin
• 2-Jodoquinolin
• iodoquinoline
• Quinoline,2-iodo
• AKOS016009193
• A854545
• CS-0037774
• AS-39434
• NSC 56811
• SCHEMBL372222
• UNII-9NKM87FWD5
• NSC-56811
• NSC56811
• MFCD00128938
• SB38149
• 6560-83-4
• C9H6IN
• C9-H6-I-N
• BERYLLIUMOXIDE
• DTXSID5064411
• EN300-646033
• 9NKM87FWD5
• AM804199
• DTXCID2044636
• SY124026
• AC-907/25004874

• MDL： MFCD00128938
• Inchi： 1S/C9H6IN/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H
• InChI Key： FRWYFWZENXDZMU-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 254.95400
• Monoisotopic Mass: 254.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 2.83940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 2-Iodoquinoline

Recent Advances in the Application of 2-Iodoquinoline (CAS: 6560-83-4) in Chemical Biology and Pharmaceutical Research

2-Iodoquinoline (CAS: 6560-83-4) is a versatile heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, as well as its direct applications in drug discovery and development. This research brief aims to summarize the latest findings related to 2-Iodoquinoline, highlighting its synthetic utility, biological activities, and emerging applications in the field.

One of the most notable advancements in the use of 2-Iodoquinoline is its role in palladium-catalyzed cross-coupling reactions, particularly in the synthesis of complex quinoline derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Iodoquinoline in Suzuki-Miyaura coupling reactions, enabling the efficient construction of diverse quinoline-based scaffolds with potential anticancer activity. The study reported that several derivatives exhibited promising inhibitory effects against various cancer cell lines, with IC50 values in the low micromolar range.

In addition to its synthetic applications, 2-Iodoquinoline has been investigated for its direct biological activities. Recent research published in Bioorganic & Medicinal Chemistry Letters revealed that 2-Iodoquinoline exhibits moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve interference with bacterial cell wall synthesis, making it a potential lead compound for the development of novel antibiotics targeting drug-resistant pathogens.

The pharmaceutical potential of 2-Iodoquinoline derivatives has been further explored in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience identified several 2-Iodoquinoline-based compounds as potent inhibitors of tau protein aggregation, a key pathological feature of Alzheimer's disease. These compounds demonstrated the ability to disrupt pre-formed tau fibrils and prevent further aggregation in vitro, suggesting their potential as therapeutic agents for tauopathies.

From a chemical biology perspective, 2-Iodoquinoline has emerged as a valuable tool for protein labeling and imaging. Researchers have developed novel 2-Iodoquinoline-based probes that selectively target cysteine residues in proteins, enabling site-specific labeling for structural and functional studies. This application was highlighted in a recent Nature Chemical Biology publication, where the probes were used to investigate protein-protein interactions in live cells with high spatial and temporal resolution.

Looking forward, the unique properties of 2-Iodoquinoline continue to inspire innovative applications in drug discovery and chemical biology. Ongoing research is exploring its use in the development of targeted protein degraders (PROTACs) and as a building block for the synthesis of novel fluorescent probes. As our understanding of this compound's versatility grows, it is expected to play an increasingly important role in addressing current challenges in medicinal chemistry and biological research.